Cas no 1804429-62-6 (Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-6-carboxylate)

• Product Name: Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-6-carboxylate
• CAS No: 1804429-62-6
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4864506
• Update Time: 2025-10-29

Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-6-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-3-16-10(15)7-5(2)4-6(11)8(14-7)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： NSKBLNCHQFXCMX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(C(=O)OCC)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-6-carboxylate

Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-6-carboxylate (CAS No. 1804429-62-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-6-carboxylate, identified by its CAS number 1804429-62-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex therapeutic pathways. Its unique structural features, including the presence of a bromine substituent and difluoromethyl group, make it a versatile building block for drug discovery and development.

The< strong>3-bromo and 2-(difluoromethyl) functional groups in Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-6-carboxylate are particularly noteworthy. The bromine atom provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing carbon-carbon bonds. These reactions are essential in the synthesis of heterocyclic compounds, which form the backbone of many modern pharmaceuticals. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug molecules, making it a preferred moiety in medicinal chemistry.

The< strong>5-methyl substituent contributes to the overall stability and electronic properties of the pyridine ring, influencing its reactivity and interactions with biological targets. This compound's pyridine core is a common scaffold in pharmacophores, found in numerous FDA-approved drugs that target neurological disorders, infectious diseases, and cancer. The carboxylate ester group at the 6-position not only facilitates further derivatization but also aids in solubility and bioavailability considerations.

In recent years, Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-6-carboxylate has been utilized in several cutting-edge research projects aimed at developing novel therapeutic agents. For instance, studies have demonstrated its role in synthesizing inhibitors of kinases and other enzymes involved in cancer progression. The compound's ability to undergo selective modifications has allowed researchers to fine-tune its pharmacological properties, leading to the discovery of promising candidates for clinical trials.

The< strong>difluoromethyl group is particularly significant in this context. It has been shown to improve the binding affinity of small molecules to their biological targets by increasing lipophilicity and reducing metabolic degradation. This feature has been leveraged in the design of next-generation antiviral and anti-inflammatory drugs. Additionally, the< strong>3-bromo moiety allows for further functionalization through transition-metal-catalyzed reactions, enabling the construction of complex molecular architectures.

The pharmaceutical industry continues to explore new synthetic pathways to optimize the production of Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-6-carboxylate. Advances in flow chemistry and continuous manufacturing have made it possible to produce this intermediate more efficiently and sustainably. These innovations not only reduce costs but also minimize waste, aligning with global efforts to promote green chemistry practices.

Ongoing research is also investigating the potential applications of Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-6-carboxylate in other therapeutic areas beyond oncology. Studies have hinted at its utility in developing treatments for neurological disorders, where modulation of neurotransmitter pathways is crucial. The compound's structural flexibility allows chemists to modify its properties subtly while maintaining its core pharmacological activity.

The< strong>Ethyl group at the carboxyl position adds another layer of functionality that can be exploited during drug design. It serves as a leaving group for nucleophilic substitution reactions or can be converted into other functional moieties such as amides or esters. This adaptability makes Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-6-carboxylate an indispensable tool for medicinal chemists.

In conclusion, Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-6-carboxylate (CAS No. 1804429-62-6) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features enable diverse chemical modifications, making it a valuable asset in drug discovery programs targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play an even greater role in the development of next-generation medicines.